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Compound of Interest

Compound Name: Acid Blue 45

Cat. No.: B039380

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Blue 45, an anthraquinone-
based dye with significant applications in research and various industries. This document
details its chemical identity, properties, synthesis, and key experimental applications,
presenting quantitative data in structured tables and outlining methodologies for its use.

Chemical Identity and Synonyms

Acid Blue 45 is a synthetic anionic dye known by a variety of names in industrial and scientific
contexts. Proper identification is crucial for accurate research and application.
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Identifier

Value

Chemical Name

4,8-Diamino-1,5-dihydroxyanthraquinone-2,6-

disulfonic acid, disodium salt[1]

disodium;4,8-diamino-1,5-dihydroxy-9,10-

IUPAC Name
dioxoanthracene-2,6-disulfonate[2]
CAS Number 2861-02-1[1][2][3]
C.I. Number 63010
Molecular Formula C14HsN2Na2010S2

Synonyms & Trade Names

Acid Blue B, Acid Brilliant Blue B, Acid Brilliant
Blue GS, Fast Blue B, Akacid Fast Blue B
200%, AACL Fast Blue B 200%

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of

Acid Blue 45.

Table 2.1: Physical and Chemical Properties

Property Value
Molecular Weight 474.33 g/mol
Appearance Dark purple-brown powder
Melting Point >300°C
Flash Point >300°C
Soluble in water; Slightly soluble in ethanol;
Solubility Insoluble in acetone, benzene, carbon

tetrachloride.

Table 2.2: Spectroscopic Data
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Spectroscopic Technique Parameter Value
UV-Visible (UV-Vis) Amax (in water) ~590 nm
Fourier-Transform Infrared Characteristic Peak (Sulfonic

) ~1180cm?
(FTIR) Acid Group)

Table 2.3: Toxicological Data

Test Species Route Value

LD50 Mouse Oral 2900 mg/kg

Synthesis of Acid Blue 45

There are two primary synthetic routes for the production of Acid Blue 45, both starting from
derivatives of anthraquinone. The choice of method can depend on the availability of starting

materials and desired yield.

Synthesis Pathway 1: From 1,5-Dihydroxyanthraquinone

This method involves a three-step process of sulfonation, nitration, and subsequent reduction.
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Starting Material Reaction Steps

1,5-Dihydroxyanthraquinone H250./Oleum Sulfonation

HNO3

Reduction Intermediate
1 5-Dihydroxy-4,8-dinitroanthraquinone-2,6-disulfonic acid

[ Product

Acid Blue 45

Naz2S or NaHSOs

Click to download full resolution via product page

Synthesis of Acid Blue 45 from 1,5-Dihydroxyanthraquinone.

Synthesis Pathway 2: From 1,5-Dihydroxy-2,6-dichloro-
4,8-dinitroanthraquinone

This alternative route involves the treatment with sodium hydrogen sulfite, which facilitates both
the replacement of chlorine atoms and the reduction of the nitro groups.

Starting Material Reaction Step Final Product

1,5-Dihydroxy-2,6-dichloro-4,8-dinitroanthraquinone NaHSOs Treatment with Sodium Hydrogen Sulfite Acid Blue 45

Click to download full resolution via product page

Alternative synthesis of Acid Blue 45.
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Experimental Protocols and Applications

Acid Blue 45 is utilized in a range of experimental applications due to its strong color and
anionic nature.

Textile Dyeing of Wool and Silk

Acid Blue 45 is commonly used for dyeing protein fibers such as wool and silk. The procedure
relies on an acidic dye bath to promote the electrostatic interaction between the anionic dye
molecules and the cationic amino groups in the fibers.

Experimental Protocol:

Scouring: The fiber is first washed with a neutral detergent to remove any impurities, oils, or
sizing agents.

o Dye Bath Preparation: A dye bath is prepared with a specific concentration of Acid Blue 45
dissolved in water. The amount of dye is typically calculated as a percentage of the dry
weight of the fiber (e.g., 1-2% for a medium shade).

 Acidification: The pH of the dye bath is lowered to below 3.5 for wool using a weak acid,
such as acetic acid or formic acid.

» Dyeing Process: The scoured and wetted fiber is introduced into the dye bath. The
temperature is gradually raised to a near-boil (around 95-100°C) and maintained for 30-60
minutes with occasional stirring to ensure even dye uptake.

e Rinsing and Washing: After the dyeing period, the fiber is allowed to cool gradually before
being thoroughly rinsed with water to remove any unfixed dye. A final wash with a pH-neutral
detergent can be performed.

Wastewater Treatment: Photocatalytic Degradation

Acid Blue 45 is a common model pollutant in studies of wastewater treatment technologies,
particularly advanced oxidation processes like photocatalysis.
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Experimental workflow for photocatalytic degradation of Acid Blue 45.

Experimental Protocol:

» Solution Preparation: A stock solution of Acid Blue 45 of known concentration is prepared in
deionized water.

o Catalyst Suspension: A specific amount of a photocatalyst, such as titanium dioxide (TiOz2), is
added to the dye solution to form a suspension. The concentration of the catalyst is a key
experimental parameter.
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e pH Adjustment: The pH of the suspension is adjusted to the desired level using dilute acid or
base, as pH can significantly influence the degradation rate.

e Photoreactor Setup: The suspension is placed in a photoreactor equipped with a UV or
visible light source of a specific wavelength and intensity. The reactor is often stirred to
ensure a homogenous suspension.

e Irradiation and Sampling: The light source is turned on to initiate the photocatalytic reaction.
Aliquots of the suspension are withdrawn at regular time intervals.

o Sample Analysis: The collected samples are centrifuged or filtered to remove the catalyst
particles. The concentration of the remaining Acid Blue 45 in the supernatant is then
determined using UV-Visible spectrophotometry by measuring the absorbance at its Amax of
approximately 590 nm. High-performance liquid chromatography (HPLC) can also be used
for more precise quantification.

Histological Staining

While not as common as other histological stains, Acid Blue 45 can be used as a blue
counterstain in certain protocols due to its affinity for positively charged tissue components. It is
particularly noted for its potential use in demonstrating amyloid deposits when used with other
dyes.

General Staining Principle:

Acid Blue 45, being an anionic dye, will bind to cationic (basic) components of tissues, such as
the cytoplasm and connective tissue, under acidic conditions. The intensity of the staining can
be modulated by the pH of the staining solution. A specific, validated protocol for a particular
tissue type would need to be developed and optimized.

Conclusion

Acid Blue 45 is a well-characterized anthraquinone dye with a range of synonyms and
established chemical properties. Its primary applications lie in the dyeing of protein fibers and
as a model compound in environmental remediation studies. The synthesis of Acid Blue 45 is
well-understood, with established pathways that can be adapted for various scales of
production. The experimental protocols for its application, particularly in textile dyeing and
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wastewater treatment, provide a solid foundation for further research and development in these
fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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